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Compound of Interest

Compound Name: Nitrosoethylurethane

Cat. No.: B1206499

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Nitroso-N-ethylurethane (also known as N-ethyl-N-nitrosourea or
ENU). Strict adherence to these guidelines is critical due to the significant health risks
associated with this compound.

Core Hazards and Safety Summary

N-Nitroso-N-ethylurethane is a potent carcinogen, mutagen, and teratogen and must be
handled with extreme caution.[1] It is toxic if swallowed and harmful in contact with skin or if
inhaled. All contact should be minimized to the lowest possible level, as there may be no safe
exposure level.[1] The compound is a light yellow powder or yellow-pink crystal and is sensitive
to moisture and light.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to ensure user safety. The following table
summarizes the required protective equipment.
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PPE Category

Specification

Rationale

Hand Protection

Impervious gloves such as
Nitrile or Natural Rubber are
recommended.[1] Always
inspect gloves for defects
before use and wash hands

before and after.[2]

To prevent skin contact, which

can be harmful.

Body Protection

A disposable, solid protective
clothing material such as
Tyvek® is recommended.[1] A
lab coat should be worn over

personal clothing.

To protect the skin from
contamination. Contaminated
clothing should be removed

immediately.[3]

Eye and Face Protection

Use safety glasses with side
shields or goggles that are
tested and approved under
government standards such as
NIOSH (US) or EN 166 (EU).
[2] A face shield may be
necessary for splash-prone

activities.

To protect against splashes
and dust.

Respiratory Protection

Work should be conducted in a
chemical fume hood. If there is
a risk of inhalation, a NIOSH-
approved air-purifying
respirator with an N95 filter or
a powered-air purifying
respirator should be used.[1] A
full-face respirator offers more

protection.[1]

To prevent inhalation of the
powdered compound, which is

a primary route of exposure.[1]

Operational and Handling Plan

A designated and clearly marked area should be established for handling N-Nitroso-N-

ethylurethane.[1]
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Preparation and Handling:

o Work Area: Always handle N-Nitroso-N-ethylurethane within a certified chemical fume hood
or a Class I, Type B biological safety hood to minimize inhalation exposure.[1]

e Avoid Dust: Do not dry sweep the compound.[1] Handle it carefully to avoid generating dust.

o Personal Hygiene: Wash hands thoroughly after handling, and before eating, drinking,
smoking, or using the toilet.[1] Contaminated clothing must be removed immediately.[3]

Spill Response:
o Evacuate: Immediately evacuate and secure the area.
o Ventilate: Ensure the area is well-ventilated.

¢ Cleanup: For small spills, moisten the spilled material with 5% acetic acid before carefully
transferring it to a sealed, labeled container for disposal.[1][4] Use absorbent paper
dampened with 5% acetic acid to clean the area.[4] Do not use a standard shop vacuum; a
HEPA-filter vacuum is required for cleanup.[1]

o Decontaminate: Wash the contaminated surface with 5% acetic acid, followed by a soap and
water solution.[4]

Disposal Plan

N-Nitroso-N-ethylurethane and any contaminated materials must be treated as hazardous
waste.

o Waste Collection: All contaminated materials, including gloves, disposable lab coats, and
spill cleanup materials, should be collected in a sealed, clearly labeled, vapor-tight plastic
bag for disposal.[4]

o Decontamination of Wastes: An improved procedure for the chemical decontamination of N-
nitroso compounds involves treatment with aluminum:nickel alloy powder in a basic solution.
This method has been shown to achieve at least 99.98% destruction.
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» Regulatory Compliance: Contact your institution's environmental health and safety office, the
state Department of Environmental Protection (DEP), or the regional Environmental
Protection Agency (EPA) for specific disposal recommendations.[1]

Emergency First Aid

 Inhalation: Move the person to fresh air immediately. If breathing has stopped, begin rescue
breathing. Seek prompt medical attention.[1][4]

o Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected skin with
large amounts of water.[1]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[1] Remove contact lenses if present. Seek medical
attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of
water to dilute the chemical and seek immediate medical attention.[4]

Workflow for Safe Handling of N-Nitroso-N-
ethylurethane
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Safe Handling Workflow for N-Nitroso-N-ethylurethane
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Caption: Workflow for the safe handling of N-Nitroso-N-ethylurethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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